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Compound of Interest

Compound Name: 5-Bromo-2,3-difluorobenzoic acid

Cat. No.: B1289893

CAS Number: 887585-64-0

This technical guide provides an in-depth overview of 5-Bromo-2,3-difluorobenzoic acid, a
key building block for researchers and professionals in drug development and chemical
synthesis. This document collates available data on its chemical properties, outlines a probable
synthetic route, and discusses its potential applications, particularly in the burgeoning field of
protein degradation.

Core Compound Data

5-Bromo-2,3-difluorobenzoic acid is a halogenated aromatic carboxylic acid. The presence
of bromine and two fluorine atoms on the benzoic acid ring imparts unique chemical properties
that make it a valuable intermediate in the synthesis of complex organic molecules.[1]

Physical and Chemical Properties

Quantitative data for 5-Bromo-2,3-difluorobenzoic acid is not widely available in public
literature. The following table summarizes the known properties. For comparative purposes,
data for the isomeric 5-Bromo-2,4-difluorobenzoic acid (CAS: 28314-83-2) is also provided, as
it is more extensively characterized.[2][3]
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5-Bromo-2,4-
5-Bromo-2,3- . . .
Property . . ] difluorobenzoic acid (for
difluorobenzoic acid .
comparison)

CAS Number 887585-64-0[4] 28314-83-2[3]
Molecular Formula C7H3BrF202[4] C7H3BrF202[3]
Molecular Weight 237.00 g/mol [4] 237.00 g/mol [3]
Melting Point Data not available 149-151 °CJ[2]
- ) ) 287.1 £ 40.0 °C at 760
Boiling Point Data not available
mmHg[2]
Purity Typically =297%][5] Typically 297%][3]
Appearance Solid (inferred) Solid
Room temperature or -20°C[5]
Storage Temperature Room temperature

[6]

Spectral Data

Detailed spectral data such as *H NMR, 3C NMR, IR, and Mass Spectrometry for 5-Bromo-
2,3-difluorobenzoic acid are not publicly available but are reported to be obtainable from
commercial suppliers like ChemicalBook.[7]

Experimental Protocols

A specific, validated experimental protocol for the synthesis of 5-Bromo-2,3-difluorobenzoic
acid is not readily found in peer-reviewed literature. However, a plausible synthetic route can
be extrapolated from established methods for the synthesis of the isomeric 5-Bromo-2,4-
difluorobenzoic acid. The most common approach involves the electrophilic bromination of the
corresponding difluorobenzoic acid.

Proposed Synthesis of 5-Bromo-2,3-difluorobenzoic
Acid
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This proposed protocol is based on the bromination of 2,4-difluorobenzoic acid and should be
adapted and optimized for the 2,3-difluoro isomer.[8]

Materials:

2,3-difluorobenzoic acid

e N-Bromosuccinimide (NBS) or Dibromohydantoin
» Concentrated Sulfuric Acid

» Methanol or Ethanol (for esterification/purification)
e Sodium Hydroxide solution

e Hydrochloric Acid

e Dichloromethane (DCM)

e Ice

Procedure:

e Bromination: Dissolve 2,3-difluorobenzoic acid in concentrated sulfuric acid in a reaction
vessel equipped with a stirrer and cooled in an ice bath (0-5 °C).

e Slowly add N-Bromosuccinimide (NBS) in portions, maintaining the temperature below 10
°C.

 After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours (e.g., 8-16 hours), monitoring the reaction progress by a suitable method like
TLC or LC-MS.

e Quenching: Carefully pour the reaction mixture over crushed ice to precipitate the crude
product.

« Filtration: Filter the solid precipitate and wash with cold water until the filtrate is neutral. Dry
the crude product.
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 Purification (optional, via esterification):

o Reflux the crude product with methanol and a catalytic amount of sulfuric acid to form the
methyl ester.

o Purify the resulting liquid ester by distillation under reduced pressure.

o Hydrolyze the purified ester back to the carboxylic acid using an aqueous sodium
hydroxide solution, followed by acidification with hydrochloric acid.

e Final Product: Filter the purified 5-Bromo-2,3-difluorobenzoic acid, wash with water, and
dry.

Applications in Drug Discovery

5-Bromo-2,3-difluorobenzoic acid is categorized as a "Protein Degrader Building Block,"
indicating its primary application in the synthesis of Proteolysis Targeting Chimeras
(PROTACS).[5] PROTACSs are bifunctional molecules that recruit a target protein to an E3
ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein
by the proteasome.

The bromo- and fluoro-substituted benzoic acid moiety can serve as a versatile handle for
chemical modifications and as a precursor to more complex chemical scaffolds that can be
incorporated into PROTACSs as part of the target protein ligand, the E3 ligase ligand, or the
linker connecting them.

Visualizations
Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of 5-bromo-
difluorobenzoic acids.
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Synthesis Workflow for 5-Bromo-difluorobenzoic Acid
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Caption: A generalized synthetic workflow for 5-bromo-difluorobenzoic acid.
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Role in PROTAC Synthesis

This diagram illustrates the conceptual role of a 5-bromo-2,3-difluorobenzoic acid derivative
in the assembly of a PROTAC molecule.

Conceptual Role in PROTAC Synthesis
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Caption: Conceptual use of the title compound in PROTAC synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-2,3-difluorobenzoic Acid: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289893#5-bromo-2-3-difluorobenzoic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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